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This guide provides a comparative overview of the VOCOL® gas chromatography (GC) column

for the analysis of volatile organic compounds (VOCs). The performance and specifications of

the VOCOL® column are presented alongside other commonly used columns for similar

applications, based on available data. This document is intended for researchers, scientists,

and drug development professionals seeking to select the appropriate GC column for their

analytical needs.

Introduction to VOCOL® Columns
VOCOL® columns are intermediate polarity columns specifically designed for the analysis of

VOCs.[1][2][3] They are frequently utilized in environmental analyses, particularly for methods

outlined by the U.S. Environmental Protection Agency (EPA), such as EPA Method 502.2 and

8260. The stationary phase of VOCOL® columns is proprietary, bonded, and offers excellent

retention and resolution of highly volatile compounds.[1][2][3] These columns are suitable for

use in direct injection ports or coupled with purge and trap systems.[1][2]

Comparative Analysis of GC Columns for VOCs
For a comprehensive evaluation, the VOCOL® column is compared with other columns of

similar phase polarity and application range, such as the DB-624 and Rxi-624Sil MS. The

selection of a GC column is a critical step in method development, influencing selectivity,

resolution, and overall analytical performance.[4][5]

Table 1: General Characteristics of Compared GC Columns
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Feature VOCOL® DB-624 Rxi-624Sil MS

Stationary Phase

Proprietary Bonded

Phase (Intermediate

Polarity)

6%

Cyanopropylphenyl /

94%

Dimethylpolysiloxane

Midpolarity

Crossbond®

Silarylene Phase

(similar to 6%

cyanopropylphenyl/94

% dimethyl

polysiloxane)

Primary Application
Volatile Organic

Compounds (VOCs)

Volatile Organic

Compounds (VOCs)

Volatile Organics,

Residual Solvents

Key Features

Excellent retention

and resolution of

highly volatile

compounds

Global reference

standard for VOC

analysis, available in

Ultra Inert versions

Low bleed, high

thermal stability, high

inertness

USP Code None specified G43 G43

Manufacturer

Supelco (a subsidiary

of Merck/Sigma-

Aldrich)

Agilent Technologies Restek

Performance Data and Experimental Protocols
While a direct inter-laboratory comparison study featuring all three columns with identical

analytes and conditions is not publicly available, this section summarizes performance data

and experimental protocols from various sources to facilitate an indirect comparison.

VOCOL® Column Performance
Application: Analysis of Volatiles via US EPA Method 8260

The following table details the experimental conditions for a fast GC analysis of volatiles on a

VOCOL® column.

Table 2: Experimental Protocol for VOC Analysis on a VOCOL® Column
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Parameter Value

Column
VOCOL®, 60 m x 0.25 mm I.D., 1.50 μm film

thickness

Sample/Matrix Not specified

Purge and Trap "K" Vocarb® 3000

Oven Program Not specified in the available abstract

Carrier Gas Not specified in the available abstract

Detector Not specified in the available abstract

Source:

A study comparing direct injection and solid-phase microextraction (SPME) for the analysis of

54 VOCs utilized a Vocol column with the following conditions:

Table 3: Experimental Protocol for VOC Analysis using a Vocol Column with GC-MS

Parameter Value

Column
Vocol, 60 m x 0.32 mm I.D., 1.8 µm film

thickness

GC Injector Temp. 250°C

Oven Program
35°C (4 min hold), then 4°C/min to 200°C (10

min hold)

Carrier Gas Helium

Detector Mass Spectrometer (MS)

Source:[6][7]

DB-624 Column Performance
The DB-624 is a widely recognized column for VOC analysis.[8] An application note from

Agilent Technologies highlights its use for challenging industrial applications.
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Table 4: Experimental Protocol for Oxygenated Compounds in Wastewater on a DB-624 UI

Column

Parameter Value

Column
Agilent J&W DB-624 UI, 60 m x 0.32 mm, 1.8

µm

Sample 100 ppm (w/w) of analytes in water

Injection Headspace (HS)

Detector Flame Ionization Detector (FID)

Oven Program Not specified in the available abstract

Carrier Gas Not specified in the available abstract

Source:[9]

Rxi-624Sil MS Column Performance
The Rxi-624Sil MS is engineered for high inertness and low bleed, making it particularly

suitable for sensitive applications using mass spectrometry.[10][11][12]

Table 5: Experimental Protocol for Volatiles Analysis on an Rxi-624Sil MS Column
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Parameter Value

Column
Rxi®-624Sil MS, dimensions not specified in

abstract

Application EPA Method 8260

Oven Program
Optimized for resolution of critical pairs and to

match purge and trap cycle time

Key Feature
Low bleed and high inertness demonstrated with

primary amines

Detector Mass Spectrometer (MS)

Source:[13]

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for an inter-laboratory comparison of GC

columns for VOC analysis. This logical flow is essential for ensuring the reproducibility and

comparability of results.[14]
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Inter-laboratory GC Column Comparison Workflow

Planning Phase

Execution Phase (Multiple Laboratories)

Data Analysis and Reporting Phase

Define Study Objectives
(e.g., Compare VOCOL, DB-624, Rxi-624Sil MS)

Select Target Analytes
(VOCs of Interest)

Establish Standardized
Experimental Protocol

Prepare Identical
Test Samples

Distribute Samples
and Columns to Labs

Each Lab Performs GC-MS Analysis
using Assigned Column

Collect Raw Data
(Chromatograms, Spectra)

Centralized Data Processing
(Peak Integration, Identification)

Statistical Analysis
(Retention Time, Resolution, Peak Shape)

Generate Comparison Report
(Tables, Charts)

Publish Comparison Guide

Click to download full resolution via product page
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Caption: A flowchart illustrating the key stages of a structured inter-laboratory study for

comparing GC column performance.

Conclusion
The VOCOL® column is a well-established, intermediate polarity column optimized for the

analysis of volatile organic compounds. While direct quantitative inter-laboratory comparison

data against columns like the DB-624 and Rxi-624Sil MS is limited in publicly available

literature, the information presented in this guide suggests that all three are suitable for VOC

analysis, with specific advantages depending on the application. The DB-624 is a widely used

standard, while the Rxi-624Sil MS offers benefits of low bleed and high inertness, which are

particularly advantageous for GC-MS applications. The choice of column will ultimately depend

on the specific requirements of the analytical method, including the target analytes, required

sensitivity, and detector type. Researchers are encouraged to consult application-specific

literature and manufacturer recommendations when selecting a column.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. VOCOL® Capillary GC Column L × I.D. 60 m × 0.25 mm, df 1.50 μm | Sigma-Aldrich
[sigmaaldrich.com]

2. VOCOL® 毛细管GC色谱柱 L × I.D. 60 m × 0.53 mm, df 3.00 μm | Sigma-Aldrich
[sigmaaldrich.com]

3. helicon.ru [helicon.ru]

4. sigmaaldrich.com [sigmaaldrich.com]

5. fishersci.ca [fishersci.ca]

6. academic.oup.com [academic.oup.com]

7. researchgate.net [researchgate.net]

8. agilent.com [agilent.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1580943?utm_src=pdf-body
https://www.benchchem.com/product/b1580943?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/supelco/24154
https://www.sigmaaldrich.com/US/en/product/supelco/24154
https://www.sigmaaldrich.com/HK/zh/product/supelco/25381
https://www.sigmaaldrich.com/HK/zh/product/supelco/25381
https://www.helicon.ru/upload/pdf/%D0%9A%D0%BE%D0%BB%D0%BE%D0%BD%D0%BA%D0%B8-%D0%B4%D0%BB%D1%8F-%D0%B3%D0%B0%D0%B7%D0%BE%D0%B2%D0%BE%D0%B9-%D1%85%D1%80%D0%BE%D0%BC%D0%B0%D1%82%D0%BE%D0%B3%D1%80%D0%B0%D1%84%D0%B8%D0%B8-Supelco.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/891/300/t407133.pdf
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/brochures/supelco-gc-column-selection-guide-brochure.pdf
https://academic.oup.com/chromsci/article-pdf/49/1/19/967405/49-1-19.pdf
https://www.researchgate.net/publication/230667143_Comparison_of_GC-MS_Calibration_Properties_of_Volatile_Organic_Compounds_and_Relative_Quantification_Without_Calibration_Standards
https://www.agilent.com/cs/library/brochures/brochure-gc-workflow-volatiles-organic-compounds-in-water-5994-0345en-agilent.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. agilent.com [agilent.com]

10. foxscientific.com [foxscientific.com]

11. Rxi-624Sil MS Columns—Exceptionally Inert, Low Bleed Columns for Volatiles Analysis
[restek.com]

12. thomassci.com [thomassci.com]

13. thamesrestek.co.uk [thamesrestek.co.uk]

14. Inter-laboratory comparison of plant volatile analyses in the light of intra-specific
chemodiversity - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comparative Guide to VOCOL® Columns for Volatile
Organic Compound Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580943#inter-laboratory-comparison-of-vocol-
column-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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